Cas no 2171890-82-5 (3-amino(5-methylfuran-3-yl)methylazetidin-3-ol)

• Product Name: 3-amino(5-methylfuran-3-yl)methylazetidin-3-ol
• CAS No: 2171890-82-5
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5974986
• PubChem ID: 165876466
• Update Time: 2025-05-21

3-amino(5-methylfuran-3-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(5-methylfuran-3-yl)methylazetidin-3-ol
• 2171890-82-5
• EN300-1651482
• 3-[amino(5-methylfuran-3-yl)methyl]azetidin-3-ol

• Inchi： 1S/C9H14N2O2/c1-6-2-7(3-13-6)8(10)9(12)4-11-5-9/h2-3,8,11-12H,4-5,10H2,1H3
• InChI Key： SFWKYZQDMPZBCC-UHFFFAOYSA-N
• SMILES： OC1(C(C2=COC(C)=C2)N)CNC1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 71.4Ų

Additional information on 3-amino(5-methylfuran-3-yl)methylazetidin-3-ol

3-Amino(5-Methylfuran-3-Yl)Methylazetidin-3-Ol (CAS No: 2171890-82-5)

Introduction to 3-Amino(5-Methylfuran-3-Yl)Methylazetidin-3-Ol

3-Amino(5-Methylfuran-3-Yl)Methylazetidin-3-Ol, a compound with the CAS registry number 2171890-82-5, is a unique organic molecule that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes an azetidine ring fused with a furan moiety and an amino group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, catalysis, and advanced materials.

Structural Features and Synthesis

The molecular structure of 3-Amino(5-Methylfuran-3-Yl)Methylazetidin-3-Ol is notable for its azetidine ring, a four-membered cyclic amine, which is fused with a furan ring containing a methyl substituent at the 5-position. The amino group attached to the azetidine ring adds further complexity to the molecule, enhancing its reactivity and potential for functionalization. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and reductions. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral catalysis and enantioselective drug design.

Applications in Drug Design and Pharmacology

One of the most promising applications of 3-Amino(5-Methylfuran-3-Yl)Methylazetidin-3-Ol lies in the field of pharmacology. The compound's unique structure allows it to act as a scaffold for drug design, particularly in the development of bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for novel drug therapies.

Moreover, the compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for use as a ligand in metalloenzyme inhibitors. Researchers have explored its potential as an inhibitor of key enzymes involved in disease pathways, such as matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and arthritis.

Role in Materials Science and Catalysis

Beyond pharmacology, 3-Amino(5-Methylfuran-3-Yl)Methylazetidin-3-Ol has found applications in materials science and catalysis. Its nitrogen-containing heterocyclic structure makes it suitable for use as a ligand in transition metal complexes, which are widely used as catalysts in industrial processes such as olefin polymerization and hydrogenation reactions.

Recent studies have highlighted its potential as a chiral ligand in asymmetric catalysis. The enantiomerically pure form of this compound has been employed to catalyze asymmetric aldol reactions and other enantioselective transformations, offering high yields and excellent enantioselectivity. These findings underscore its importance in green chemistry and sustainable chemical synthesis.

Environmental Impact and Safety Considerations

The environmental impact of 3-Amino(5-Methylfuran-3-Yl)Methylazetidin-3-Ol has been a subject of recent research interest. Studies have focused on its biodegradability under various environmental conditions, with results indicating that the compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its long-term environmental fate and potential risks to aquatic ecosystems.

In terms of safety considerations, handling this compound requires adherence to standard laboratory safety protocols due to its potential irritancy to eyes and skin. Proper ventilation and personal protective equipment are recommended during synthesis and handling procedures.

Future Directions and Research Opportunities

The future prospects for 3-Amino(5-Methylfuran-3-Yl)Methylazetidin-3-Ol are vast and promising. Ongoing research is exploring its potential as a building block for advanced materials such as coordination polymers (CPs) and metal organic frameworks (MOFs). These materials hold great promise for applications in gas storage, sensing technologies, and catalysis.

Additionally, researchers are investigating the use of this compound in bioconjugation chemistry for the development of targeted drug delivery systems. Its ability to undergo click chemistry reactions opens up new avenues for creating bioactive molecules with enhanced delivery efficiency.

In conclusion, CAS No: 2171890-82-5, or 3-Amino(5-Methylfuran-3-Yl)Methylazetidin